4-[(4-Butylanilino)carbonyl]isophthalic acid

• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-[(4-butylphenyl)carbamoyl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C19H19NO5/c1-2-3-4-12-5-8-14(9-6-12)20-17(21)15-10-7-13(18(22)23)11-16(15)19(24)25/h5-11H,2-4H2,1H3,(H,20,21)(H,22,23)(H,24,25)
• InChI Key: RJUPJBZCQSJHGP-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)C(=O)O)C(=O)O

Description

4-[(4-Butylanilino)carbonyl]isophthalic acid, also known as Boc-phenylalanine, is a chemical compound that is widely used in scientific research. It is a derivative of phenylalanine, an essential amino acid that plays a crucial role in protein synthesis and other metabolic processes. Boc-phenylalanine is a versatile chemical that has a wide range of applications in various fields of science, including biochemistry, pharmacology, and materials science.

Mechanism of Action

4-[(4-Butylanilino)carbonyl]isophthalic acidanine is an amino acid derivative that can be incorporated into peptides and proteins. It can affect the structure and function of these biomolecules by altering their conformation and interactions with other molecules. 4-[(4-Butylanilino)carbonyl]isophthalic acidanine can also affect the activity of enzymes by binding to their active sites and modulating their catalytic activity.
Biochemical and Physiological Effects:
4-[(4-Butylanilino)carbonyl]isophthalic acidanine has been shown to have various biochemical and physiological effects. It can affect the stability and solubility of peptides and proteins, as well as their interactions with other molecules. 4-[(4-Butylanilino)carbonyl]isophthalic acidanine can also affect the activity of enzymes and other biomolecules. In addition, 4-[(4-Butylanilino)carbonyl]isophthalic acidanine has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

4-[(4-Butylanilino)carbonyl]isophthalic acidanine has several advantages for lab experiments. It is a versatile chemical that can be used for the synthesis of various peptides and other bioactive molecules. It is also relatively stable and easy to handle. However, 4-[(4-Butylanilino)carbonyl]isophthalic acidanine has some limitations, including its high cost and the complexity of its synthesis.

Future Directions

There are several future directions for the use of 4-[(4-Butylanilino)carbonyl]isophthalic acidanine in scientific research. One area of interest is the development of new methods for the synthesis of 4-[(4-Butylanilino)carbonyl]isophthalic acidanine and its derivatives. Another area of interest is the investigation of the structure and function of proteins and other biomolecules using 4-[(4-Butylanilino)carbonyl]isophthalic acidanine as a tool. Finally, there is potential for the development of new drugs and therapies based on the properties of 4-[(4-Butylanilino)carbonyl]isophthalic acidanine and its derivatives.
Conclusion:
In conclusion, 4-[(4-Butylanilino)carbonyl]isophthalic acidanine is a versatile chemical that has a wide range of applications in scientific research. It is a building block for the synthesis of peptides and other bioactive molecules and has been used to investigate the structure and function of proteins, enzymes, and other biomolecules. 4-[(4-Butylanilino)carbonyl]isophthalic acidanine has several advantages for lab experiments, but also has some limitations. There are several future directions for the use of 4-[(4-Butylanilino)carbonyl]isophthalic acidanine in scientific research, including the development of new synthesis methods and the investigation of its properties for drug development.

Synthesis Methods

The synthesis of 4-[(4-Butylanilino)carbonyl]isophthalic acidanine involves several steps, including the protection of the amino group and the carboxylic acid group, followed by the coupling of the protected amino acid with isophthalic acid. The final step involves the removal of the protective groups to yield the desired product. The synthesis of 4-[(4-Butylanilino)carbonyl]isophthalic acidanine is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

4-[(4-Butylanilino)carbonyl]isophthalic acidanine is widely used in scientific research as a building block for the synthesis of peptides and other bioactive molecules. It is also used as a protecting group for the synthesis of other amino acid derivatives. 4-[(4-Butylanilino)carbonyl]isophthalic acidanine has been used in various studies to investigate the structure and function of proteins, enzymes, and other biomolecules.